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Compound of Interest

Compound Name: SGC8158

Cat. No.: B1193589 Get Quote

Executive Summary
SGC8158 is a potent, selective, and SAM-competitive chemical probe for Protein Arginine

Methyltransferase 7 (PRMT7).[1][2][3][4] While it exhibits high potency in biochemical assays (

), its hydrophobic nature necessitates precise handling to maintain solubility and biological
activity.[1]

Critical Insight: Researchers must distinguish between SGC8158 (the active inhibitor) and

SGC3027 (its cell-permeable prodrug).[1] SGC8158 is the gold standard for in vitro enzymatic

assays but has reduced cellular permeability compared to SGC3027.[1] If using SGC8158 in

cell-based models, strict adherence to DMSO solubility limits is required to prevent precipitation

and off-target toxicity.[1]

This guide defines the optimal DMSO concentration for stock preparation, storage, and assay

deployment to ensure experimental reproducibility.

Physicochemical Profile
Understanding the physical properties of SGC8158 is the first step to successful solubilization.
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Property Specification Notes

Compound Name SGC8158 Active PRMT7 Inhibitor

Molecular Weight 555.09 g/mol
Batch-specific MW may vary

due to hydration.[1]

Target PRMT7 SAM-competitive

Primary Solvent DMSO (Dimethyl Sulfoxide) Optimal

Max Solubility (DMSO) ~10 mM - 50 mM
10 mM recommended for long-

term stability.[1]

Aqueous Solubility Negligible
Precipitates rapidly in water

without carrier.[1]

Appearance Solid Powder White to off-white.[1]

Protocol: Stock Solution Preparation
Objective: Create a stable, precipitation-free 10 mM Master Stock solution.

Materials Required[1][2][3][5]
SGC8158 Powder (e.g., 1 mg or 5 mg vials).[1]

Anhydrous DMSO (Grade: Cell Culture/PCR Grade,

99.9%).[1]

Vortex mixer.[1]

Ultrasonic water bath (optional).[1]

Desiccator.[1]

Step-by-Step Methodology
Equilibration: Remove the SGC8158 vial from storage (-20°C). Allow it to equilibrate to room

temperature (approx. 15–30 mins) inside a desiccator before opening.
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Scientific Logic:[1][2][3][5][6][7] Opening a cold vial introduces atmospheric moisture,

which condenses on the hygroscopic powder, promoting hydrolysis and reducing solubility.

Calculation: Calculate the volume of DMSO required for a 10 mM stock.

Formula:

Example: For 1 mg (1000 µg) of SGC8158 (MW 555.09):

[1]

Solubilization:

Add the calculated volume of Anhydrous DMSO to the vial.[1]

Vortex vigorously for 30–60 seconds.[1]

Visual Check: Inspect the solution against a light source.[1] It must be completely clear. If

particulates remain, sonicate in a water bath at room temperature for 2–5 minutes.[1]

Aliquot & Storage:

Do not store the bulk stock.[1] Divide into small aliquots (e.g., 20–50 µL) in amber, O-ring

sealed cryovials.

Store at -80°C (preferred) or -20°C. Stable for 6 months.

Avoid Freeze-Thaw: Limit to a maximum of 3 freeze-thaw cycles.

Application Workflows: Biochemical vs. Cellular[1]
The handling of SGC8158 diverges significantly based on the assay type.[1]

Biochemical Assays (Enzymatic/Binding)[1]
Target Concentration: Low nM range (

).

DMSO Limit: Most enzymes tolerate 1–5% DMSO.[1]
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Protocol:

Thaw 10 mM stock.[1]

Perform serial dilutions in 100% DMSO first (e.g., to 1000x the final assay concentration).

Dilute 1:1000 into the aqueous reaction buffer immediately prior to starting the reaction.

Result: Final DMSO concentration is 0.1%, ensuring solubility without inhibiting enzymatic

function.

Cellular Assays[1][6][8]
Challenge: SGC8158 has poor membrane permeability.[1] High concentrations (2–10 µM)

may be needed to see effects, unlike the prodrug SGC3027.[1]

DMSO Limit: Cells are sensitive to DMSO.[1] Keep final concentration

0.1% (ideal) to 0.5% (max).

Protocol:

If the required final concentration is 10 µM:

Prepare a 10 mM stock.

Dilute 1:1000 directly into pre-warmed cell culture media.

Mix immediately.

Warning: If you need >10 µM final concentration, you risk hitting the "DMSO Toxicity Wall"

(where DMSO > 0.5% causes artifacts) or the "Solubility Crash" (compound precipitates in

media).[1]

Recommendation: Switch to SGC3027 (Prodrug) for cellular work if SGC8158 requires

>10 µM.[1]

Decision Logic & Troubleshooting Visualization
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The following diagram illustrates the decision matrix for selecting the correct probe form and

handling workflow.

Experimental Goal

Assay Type?

Biochemical / In Vitro
(Purified Protein)

Enzymatic

Cell-Based Assay

Cellular

Use SGC8158
(Active Inhibitor)

Prepare 10 mM Stock
in 100% DMSO

Serial Dilution in DMSO
Then 1:1000 into Buffer

Valid Assay
(DMSO < 1%)

Is SGC3027 Available?

YES: Use SGC3027
(Prodrug)

Preferred

NO: Use SGC8158
(Low Permeability Risk)

Alternative

Requires High Conc (2-10 µM)

Final DMSO > 0.5%?

STOP: Toxicity/Precipitation Risk

Yes

Proceed with Controls

No
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Click to download full resolution via product page

Figure 1: Decision matrix for SGC8158 vs. SGC3027 selection and DMSO solubility

management.[1]

Troubleshooting Guide
Issue Probable Cause Corrective Action

Precipitation in Media
"Crash dilution" from 100%

DMSO to aqueous.

Perform an intermediate

dilution step (e.g., 10 mM

1 mM in DMSO) before adding

to media.[1] Ensure rapid

mixing upon addition.

Crystal Formation in Stock
Stock stored at -20°C

absorbed moisture.[1]

Re-dissolve by warming to

37°C for 5 mins and vortexing.

If cloudy, discard and make

fresh.[1] Store with desiccant.

Inconsistent IC50
Compound adhering to plastic.

[1]

SGC probes are hydrophobic.

[1] Use low-binding

polypropylene tips and plates.

[1] Avoid polystyrene

intermediate plates.[1]

Cell Toxicity (Non-Specific)
DMSO concentration > 0.5%.

[1]

Include a "Vehicle Only"

control (DMSO matched).[1] If

toxicity persists, switch to

SGC3027 to lower the required

effective concentration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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